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Compound of Interest

Compound Name: Chloranocryl

Cat. No.: B1668703

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental persistence of Chloranocryl,
an obsolete anilide contact herbicide, and its alternatives. Due to the limited direct data on
Chloranocryl, this guide leverages data from structurally similar compounds, namely anilide
and organophosphorus herbicides, to provide an inferred environmental profile. This is then
compared with two common alternatives: glufosinate and pelargonic acid. The information
herein is intended to support informed decisions regarding the environmental impact of these
compounds.

Comparative Analysis of Environmental Persistence

The environmental persistence of a herbicide is a critical factor in assessing its overall
environmental risk. This is often quantified by its half-life (DT50) in key environmental
compartments such as soil and water. A longer half-life indicates greater persistence and a
higher potential for accumulation and off-target effects.
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Inferred Degradation Pathway of Chloranocryl

As a compound with both anilide and organophosphate characteristics, the degradation of

Chloranocryl in the environment is likely to proceed through hydrolysis of the amide and

phosphate ester bonds. This would be followed by further microbial degradation of the resulting
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aromatic and aliphatic fragments. The diagram below illustrates a plausible degradation

pathway.

Chloranocr vl Amide Hydrolysis ——{(‘ iate + Di il Phosphate + Alcohol + Dichloroaniline CO2 + H20 +Cl- +P

Click to download full resolution via product page

Inferred degradation pathway of Chloranocryl.

Degradation Pathways of Alternatives

The degradation pathways of glufosinate and pelargonic acid are well-documented and

primarily driven by microbial activity.

Glufosinate Degradation:

N-acetyl-glufosinate (NAG) |

3-methylphosphinico-propionic acid (MPP) Further Degradation CO2 + Phosphate

Microbial Acetylation

Microbial Degradation

Glufosinate

Pelargonic Acid Microbial Beta-Oxidation Acetyl-CoA CO2 + H20
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Select & Prepare Soil Samples

Apply Radiolabeled Test Substance

N

Incubate Aerobically Incubate Anaerobically
(Dark, Constant Temp) (Flooded, N2 Purge)

N 7

Collect Soil Samples at Intervals

l

Extract Parent Compound & Metabolites

l

Analyze by HPLC/GC

l

Calculate DT50 & Identify Products

Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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